Cas no 817187-52-3 (3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea)

• Product Name: 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea
• CAS No: 817187-52-3
• MF: C₁₆H₁₈N₂O₅S
• MW: 350.389523029327
• CID: 6068009
• PubChem ID: 1248224
• Update Time: 2025-10-31

3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea
• N-{[(2-furylmethyl)amino]carbonothioyl}-3,4,5-trimethoxybenzamide
• Benzamide, N-[[(2-furanylmethyl)amino]thioxomethyl]-3,4,5-trimethoxy-
• SR-01000287863-1
• HMS2446I03
• 3-[(furan-2-yl)methyl]-1-(3,4,5-trimethoxybenzoyl)thiourea
• SMR000200829
• CHEMBL1495860
• SR-01000287863
• N-(2-furylmethyl)-N'-(3,4,5-trimethoxybenzoyl)thiourea
• AKOS000498344
• MLS000582291
• AN-329/42685581
• N-((furan-2-ylmethyl)carbamothioyl)-3,4,5-trimethoxybenzamide
• F1724-2545
• N-(furan-2-ylmethylcarbamothioyl)-3,4,5-trimethoxybenzamide
• 817187-52-3

• Inchi： 1S/C16H18N2O5S/c1-20-12-7-10(8-13(21-2)14(12)22-3)15(19)18-16(24)17-9-11-5-4-6-23-11/h4-8H,9H2,1-3H3,(H2,17,18,19,24)
• InChI Key： GVEHFRJJZJPJEI-UHFFFAOYSA-N
• SMILES： C(NC(NCC1=CC=CO1)=S)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 350.09364285g/mol
• Monoisotopic Mass: 350.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• pka: 8.32±0.70(Predicted)

Additional information on 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea

Recent Advances in the Study of 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea (CAS: 817187-52-3)

The compound 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea (CAS: 817187-52-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This thiourea derivative, characterized by the presence of a furan ring and a trimethoxybenzoyl group, has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action. The latest research highlights its promising role as an anti-inflammatory, anticancer, and antimicrobial agent, making it a compound of considerable interest for drug development.

Recent studies have focused on the synthesis and optimization of 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea to enhance its pharmacological properties. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that modifications to the thiourea scaffold, particularly the introduction of electron-donating groups, significantly improved its binding affinity to target proteins involved in inflammatory pathways. The compound exhibited potent inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in the arachidonic acid cascade, suggesting its potential as a dual-action anti-inflammatory agent.

In the context of anticancer research, 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea has shown remarkable activity against various cancer cell lines, including breast, lung, and colon cancers. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* revealed that the compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Mechanistic studies using flow cytometry and Western blot analysis confirmed the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic Bcl-2. These findings underscore the compound's potential as a lead candidate for developing novel chemotherapeutic agents.

Additionally, the antimicrobial properties of 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea have been explored in recent research. A 2023 publication in *European Journal of Medicinal Chemistry* reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA) and *Escherichia coli*. The compound's mechanism of action involves disruption of bacterial cell membrane integrity and inhibition of DNA gyrase, a critical enzyme for bacterial replication. These results highlight its potential as a scaffold for designing new antibiotics to address the growing challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in the development of 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea as a therapeutic agent. Issues such as poor solubility and metabolic stability need to be addressed through further structural optimization. Recent advances in computational chemistry and molecular docking studies have provided valuable insights into the compound's interactions with biological targets, paving the way for the design of more potent and bioavailable derivatives. Future research directions include in vivo efficacy studies and toxicological evaluations to assess its safety profile.

In conclusion, 3-(furan-2-yl)methyl-1-(3,4,5-trimethoxybenzoyl)thiourea (CAS: 817187-52-3) represents a versatile scaffold with broad-spectrum biological activities. Its potential applications in anti-inflammatory, anticancer, and antimicrobial therapies make it a compelling subject for ongoing research. Continued efforts to optimize its pharmacological properties and elucidate its mechanisms of action will be crucial for translating these findings into clinical applications.